Cas no 886497-99-0 (Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate)

Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate structure
886497-99-0 structure
Product Name:Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate
CAS No:886497-99-0
MF:C13H13NO4S
MW:279.31162238121
CID:871764
PubChem ID:7174183
Update Time:2025-04-19

Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-(3-METHOXY-PHENYL)-2-OXO-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 4-(3-methoxyphenyl)-2-oxo-3H-1,3-thiazole-5-carboxylate
    • Ethyl4-(3-methoxyphenyl)-2-oxo-2,3-dihydrothiazole-5-carboxylate
    • 2,3-dihydro-4-(3-methoxyphenyl)-2-oxo-5-thiazolecarboxylic acid ethyl ester
    • 886497-99-0
    • A917779
    • Ethyl 4-(3-methoxyphenyl)-2-oxo-2,3-dihydrothiazole-5-carboxylate
    • AKOS026670673
    • Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate
    • MDL: MFCD06740425
    • Inchi: 1S/C13H13NO4S/c1-3-18-12(15)11-10(14-13(16)19-11)8-5-4-6-9(7-8)17-2/h4-7H,3H2,1-2H3,(H,14,16)
    • InChI Key: VSEIRTICAXEFIM-UHFFFAOYSA-N
    • SMILES: S1C(NC(=C1C(=O)OCC)C1C=CC=C(C=1)OC)=O

Computed Properties

  • Exact Mass: 279.05700
  • Monoisotopic Mass: 279.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • PSA: 96.63000
  • LogP: 2.28870

Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate Security Information

Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate Pricemore >>

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